Cas no 2549016-90-0 (4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole)

• Product Name: 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• CAS No: 2549016-90-0
• MF: C₁₆H₁₈N₄O₂S₂
• MW: 362.469720363617
• CID: 5313242
• PubChem ID: 154583478
• Update Time: 2025-06-14

4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-4-(methylsulfonyl)benzothiazole
• AKOS040722828
• F6747-5328
• 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• 2549016-90-0

• Inchi： 1S/C16H18N4O2S2/c1-11-6-17-20(7-11)10-12-8-19(9-12)16-18-15-13(23-16)4-3-5-14(15)24(2,21)22/h3-7,12H,8-10H2,1-2H3
• InChI Key： UQFANSQVOZPANZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CC(CN2C=C(C)C=N2)C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 362.08711818g/mol
• Monoisotopic Mass: 362.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.1±60.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

Research Briefing on 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS: 2549016-90-0)

In recent years, the compound 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS: 2549016-90-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. The following briefing synthesizes the latest research findings and developments related to this compound.

The structural architecture of 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole combines a benzothiazole core with an azetidine ring and a pyrazole moiety, which is further functionalized with a methanesulfonyl group. This combination of heterocycles and substituents is believed to contribute to its bioactivity. Recent studies have focused on elucidating its mechanism of action, with particular emphasis on its interaction with specific kinase targets, such as JAK2 and IRAK4, which are implicated in inflammatory and oncogenic pathways.

One of the key findings from recent preclinical studies is the compound's potent inhibitory activity against JAK2 kinase, with IC50 values in the low nanomolar range. This suggests its potential utility in treating myeloproliferative disorders and autoimmune diseases. Additionally, molecular docking simulations have revealed that the methanesulfonyl group plays a critical role in stabilizing the compound within the kinase ATP-binding pocket, thereby enhancing its inhibitory efficacy.

In vitro and in vivo studies have further demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties make it a promising candidate for further development. However, challenges such as off-target effects and potential toxicity in long-term use remain to be addressed. Ongoing research is exploring structural modifications to optimize selectivity and reduce adverse effects.

In conclusion, 4-methanesulfonyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole represents a promising scaffold for the development of novel kinase inhibitors. Its unique structural features and potent bioactivity warrant further investigation, particularly in the context of targeted therapies for inflammatory and proliferative diseases. Future studies should focus on advancing this compound through clinical trials to validate its therapeutic potential.